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Compound of Interest

Compound Name: Aspinonene

Cat. No.: B15546869 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Aspinonene. Due to the limited availability of comprehensive toxicological data, a

precautionary approach is mandatory. Aspinonene should be treated as a potentially

hazardous substance, and all procedures must be conducted with the primary goal of

minimizing exposure.

Quantitative Data Summary
Limited physicochemical data is available for Aspinonene. The following table summarizes the

known quantitative information.[1][2][3]

Property Value Source

Molecular Formula C₉H₁₆O₄ PubChem[2]

Molecular Weight 188.22 g/mol PubChem[2]

IUPAC Name

(E,2R,5S)-2-[(2R,3S)-3-

methyloxiran-2-yl]hex-3-ene-

1,2,5-triol

PubChem[2]

CAS Number 157676-96-5 BenchChem[3]
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Personal Protective Equipment (PPE)
A risk-based approach is essential when selecting PPE for handling Aspinonene, as its

toxicological properties have not been thoroughly investigated.[4] The following table outlines

the recommended PPE based on standard protocols for compounds with unknown toxicity.[4]

Body Part PPE Item Specification

Eyes/Face
Safety Glasses with Side

Shields or Goggles
ANSI Z87.1 certified.

Face Shield
Required when there is a

splash hazard.

Hands Nitrile Gloves
Minimum thickness of 4 mil;

inspect for tears before use.

Body Laboratory Coat
Fully buttoned, with tight-fitting

cuffs.

Respiratory N95 Respirator or higher

If handling powder outside of a

fume hood or if aerosolization

is possible.

Experimental Workflow: Safe Handling of
Aspinonene
The following diagram outlines the procedural steps for the safe handling of Aspinonene in a

laboratory setting. Adherence to this workflow is critical to minimize exposure risk.
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Preparation

Handling

Post-Handling

Review Safety Information
(Assume Hazardous)

Prepare Work Area
(Chemical Fume Hood)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh Solid Aspinonene
(in fume hood)

Prepare Solution
(add solid to solvent slowly)

Wipe Down Work Area

Dispose of Contaminated Materials
(as hazardous waste)

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Aspinonene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15546869?utm_src=pdf-body-img
https://www.benchchem.com/product/b15546869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocols
General Handling Protocol

All handling of Aspinonene must occur within a certified chemical fume hood to minimize

inhalation exposure.[5] A designated area for Aspinonene work should be established to

prevent cross-contamination. An emergency eyewash and safety shower must be readily

accessible.[4]

Preparation: Before handling, ensure all necessary PPE is donned correctly. Line the work

area within the chemical fume hood with absorbent, disposable bench paper.[4]

Weighing: If working with solid Aspinonene, weigh the material in the fume hood on a tared

weigh boat.[4]

Solution Preparation: When preparing solutions, slowly add the Aspinonene to the solvent

to avoid splashing. Keep the container covered as much as possible.[4]

Post-Handling: After handling, wipe down the work area with a suitable solvent. All

contaminated disposable materials should be placed in a designated hazardous waste

container.[4]

Hand Washing: Always wash hands thoroughly with soap and water after removing gloves.

[4]

Spill and Exposure Procedures

In the event of a spill or exposure, immediate action is critical.[4]
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Incident Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[4]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.[4]

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention.[4]

Small Spill

Absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container for

disposal. Clean the spill area with a suitable

decontamination solution.[4]

Large Spill

Evacuate the area. Alert the laboratory

supervisor and safety officer. Do not attempt to

clean up without appropriate respiratory

protection and training.[4]

Disposal Plan
All waste contaminated with Aspinonene must be treated as hazardous waste.[5]

Solid Waste: Collect all contaminated solids (e.g., gloves, weigh boats, paper towels) in a

designated, sealed, and labeled plastic bag or container.[4]

Liquid Waste: Collect all liquid waste containing Aspinonene in a labeled, sealed, solvent-

resistant bottle. Do not mix with other waste streams unless compatibility is confirmed.[4][5]
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Sharps: Dispose of any contaminated needles, syringes, or glassware in a designated

puncture-resistant sharps container.[4]

Container Disposal: Empty containers that held Aspinonene should be triple-rinsed with a

suitable solvent. The first two rinsates must be collected as hazardous waste.[5]

All hazardous waste must be disposed of through the institution's environmental health and

safety office in accordance with local, state, and federal regulations.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15546869?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

